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Compound of Interest

Compound Name: Aclantate

Cat. No.: B1666541

An In-depth Technical Guide on the Molecular Structure of Aclantate

This technical guide provides a comprehensive overview of the molecular structure of
Aclantate, intended for researchers, scientists, and professionals in drug development. The
document outlines the molecule's physicochemical properties, details general experimental
protocols for its analysis, and includes a visual representation of a typical analytical workflow.

Molecular Identity and Physicochemical Properties

Aclantate, identified by the Chemical Abstracts Service (CAS) number 39633-62-0, has the
molecular formula C15H14CINO4S.[1] Its IUPAC name is acetyloxymethyl 4-(2-chloro-3-
methylanilino)thiophene-3-carboxylate.[1] Aclantate is an achiral molecule, meaning it does
not possess stereoisomers.

The following table summarizes key quantitative data for Aclantate, primarily computed values
from reputable chemical databases.

Property Value Source

Molecular Weight 339.8 g/mol PubChem[1]

XLogP3 4.5 PubChem (Computed)[1]
pKa Data not available

Aqueous Solubility Data not available
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Experimental Protocols for Structural Elucidation

While specific experimental protocols for Aclantate are not publicly available, standard
analytical techniques are employed to characterize a molecule of this nature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the precise arrangement of atoms and the connectivity within the
Aclantate molecule.

Methodology:

o Sample Preparation: A solution of Aclantate is prepared by dissolving a small quantity of the
substance in a deuterated solvent, such as chloroform-d (CDCI3) or dimethyl sulfoxide-d6
(DMSO-d6).

e Data Acquisition: *H and 3C NMR spectra are acquired using a high-resolution NMR
spectrometer. Two-dimensional NMR experiments, such as COSY (Correlation
Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC
(Heteronuclear Multiple Bond Correlation), would be conducted to establish proton-proton
and proton-carbon connectivities.

o Spectral Analysis: The chemical shifts, integration, and coupling constants of the signals in
the *H and 13C spectra are analyzed to confirm the molecular structure, including the
substitution patterns on the aromatic and thiophene rings.

X-ray Crystallography
Objective: To obtain a definitive three-dimensional structure of Aclantate in the solid state.
Methodology:

o Crystallization: Single crystals of Aclantate suitable for X-ray diffraction are grown from an
appropriate solvent or solvent mixture using techniques like slow evaporation or vapor
diffusion.

o Data Collection: A selected crystal is mounted on a diffractometer and irradiated with
monochromatic X-rays. The resulting diffraction pattern is collected on a detector.
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 Structure Solution and Refinement: The diffraction data is processed to determine the unit
cell dimensions and space group. The structure is then solved using direct methods or
Patterson methods and refined to yield a precise 3D model of the molecule.

Mass Spectrometry (MS)

Objective: To confirm the molecular weight and to study the fragmentation pattern of Aclantate,
which can aid in structural confirmation.

Methodology:

« |onization: A soft ionization technique, such as electrospray ionization (ESI) or matrix-
assisted laser desorption/ionization (MALDI), is used to produce intact molecular ions of
Aclantate with minimal fragmentation.

e Mass Analysis: The mass-to-charge ratio (m/z) of the molecular ion is determined using a
mass analyzer, such as a time-of-flight (TOF) or quadrupole analyzer, to confirm the
molecular weight.

e Tandem Mass Spectrometry (MS/MS): To obtain structural information, the molecular ion is
isolated and subjected to collision-induced dissociation (CID). The resulting fragment ions
are then analyzed to elucidate the structure of different parts of the molecule.

Visualizations
General Experimental Workflow for Aclantate
Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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